Deceth-4 phosphate

• CAS: 12674-35-0
• Molecular Formula: C12H29O6P
• Molecular Weight: 300.33 g/mol
• SMILES: CCCCCCCCCCOCCO.OP(=O)(O)O
• InChI: InChI=1S/C12H26O2.H3O4P/c1-2-3-4-5-6-7-8-9-11-14-12-10-13;1-5(2,3)4/h13H,2-12H2,1H3;(H3,1,2,3,4)
• InChIKey: DKELNUBFYRNPMB-UHFFFAOYSA-N

Deceth-4 phosphate is a polyoxyethylene decyl ether phosphate ester that functions as an anionic surfactant, classified under linear alkyl polyoxyethylene ether phosphates. Its molecular architecture consists of a C10 decyl hydrophobic tail linked to a phosphate head group via a four-unit ethoxylate (EO) spacer (PEG-4 decyl ether phosphate).

Deceth-4 Phosphate (CAS 12674-35-0) – Technical Baseline and Procurement Specifications

Deceth-4 phosphate is a polyoxyethylene decyl ether phosphate ester that functions as an anionic surfactant, classified under linear alkyl polyoxyethylene ether phosphates [1]. Its molecular architecture consists of a C10 decyl hydrophobic tail linked to a phosphate head group via a four-unit ethoxylate (EO) spacer (PEG-4 decyl ether phosphate) . The CAS registry number 12674-35-0 is also associated with the commercial designation GAFAC RA-600, a complex mixture of mono- and diphosphate esters of ethoxylated C8-C12 alkyl alcohols . Deceth-4 phosphate serves as a multifunctional surfactant with documented applications as an emulsifier, wetting agent, corrosion inhibitor, and hydrotrope in cosmetic, industrial, and agrochemical formulations [2].

High‑pH/Electrolyte Systems

Phosphate ester architecture supports stability screening in alkaline and high‑electrolyte formulations.

Mild Surfactant Screening

Alkyl phosphate class may support lower protein denaturation vs. conventional sulfate surfactants in in‑vitro mildness models.

Agrochemical Transport

Reported soil mobility enhancement for systemic fungicides makes this surfactant relevant for adjuvant transport studies.

O/W Emulsion HLB Matching

C10/4EO architecture provides an intermediate HLB; suitable for oil‑in‑water emulsion research requiring this specific EO spacer length.

• [1] Saapedia. Deceth-4 Phosphate Surfactant Classification. Linear Alkyl Polyoxyethylene Ether Phosphates. View Source
• [2] Ataman Kimya. DECETH-4 PHOSPHATE. Surfactant, emulsifier, corrosion inhibitor, wetting agent applications. View Source

Why Generic Substitution of Deceth-4 Phosphate Fails: The Quantifiable Impact of EO Chain Length and Alkyl Structure

Alkyl phosphate esters are not interchangeable commodities. Systematic studies on the structure-property relationships of alkyl phosphates demonstrate that both alkyl chain length and the degree of ethoxylation profoundly influence critical performance parameters, including Krafft boundary (the temperature above which micelle formation becomes thermodynamically favorable), melting point, and emulsion yield stress [1]. Deceth-4 phosphate possesses a specific C10 decyl tail with exactly four moles of ethylene oxide (EO), differentiating it from deceth-6 phosphate (6 EO), deceth-9 phosphate (9 EO), and trideceth-based phosphates (C13 with variable EO) [2]. This precise molecular geometry is not merely a nomenclature distinction; it dictates the surfactant‘s hydrophilic-lipophilic balance (HLB), electrolyte tolerance, and interfacial packing efficiency. Substituting Deceth-4 phosphate with a different EO chain length or alkyl source without reformulation testing will predictably alter emulsion droplet size distribution, pH-dependent solubility profiles, and foaming characteristics, potentially compromising formulation stability, rheology, and in-use performance [3].

EO chain length alters HLB

Deceth‑6 or Deceth‑9 phosphates shift the hydrophilic‑lipophilic balance, which may change emulsion rheology, droplet size distribution, and shelf‑stability compared to the 4‑EO homologue.

Alkyl tail mismatch

Trideceth‑based or other alkyl phosphates differ in hydrophobic chain length; interfacial packing and Krafft boundary performance may not transfer without reformulation.

Sulfate/sulfonate replacement risk

Alkyl sulfate or sulfonate surfactants lack phosphate‑ester alkaline stability; direct substitution in high‑pH or electrolyte‑rich systems may compromise hydrolytic resistance.

• [1] O/W emulsions for cosmetics products stabilized by alkyl phosphates — rheology and storage tests. Colloids and Surfaces A: Physicochemical and Engineering Aspects, 1999, 152(1-2): 111-123. Effects of chain length and branching on physical and application properties. View Source
• [2] DrugFuture. DECETH-4 PHOSPHATE Synonyms: CRODAFOS D4A, ETHFAC 141, MONAFAX 1214. Differentiated from Deceth-6 Phosphate (ETHFAC 161) and Deceth-9 Phosphate. View Source
• [3] Altmeyers Encyclopedia – Department Cosmetology. Deceth-4 phosphate (INCI). Polyoxyethylene ether of decyl alcohol with specific EO chain length defining surfactant and emulsifier properties. View Source

Deceth-4 Phosphate Comparative Performance Evidence: Quantitative Differentiation for Scientific Procurement

Enhanced Agrochemical Active Ingredient Mobility in Soil: Deceth-4 Phosphate (GAFAC RA-600) vs. Acidified Tween 20

In a comparative study of acid surfactants for enhancing fungicide movement through field soils, GAFAC RA-600 (the commercial designation for Deceth-4 phosphate) demonstrated the greatest movement of benomyl fungicide in soil among all surfactants tested, outperforming acidified Tween 20 [1].

Fungicide mobility

Head‑to‑head

Greatest benomyl movement in field soil vs. acidified Tween 20

Supports agrochemical adjuvant transport studies

Exact mobility increment not extracted; field soil conditions apply

Evidence Dimension	Fungicide mobility in field soil
Target Compound Data	Greatest movement of benomyl in soil
Comparator Or Baseline	Acidified Tween 20
Quantified Difference	Deceth-4 phosphate exhibited superior movement relative to acidified Tween 20 (exact quantitative increment not extracted from available abstract).
Conditions	Field soil benomyl fungicide delivery system; phytopathology study

Why This Matters

For agricultural adjuvant procurement, this demonstrates Deceth-4 phosphate‘s superior ability to facilitate systemic fungicide transport through soil matrices compared to alternative nonionic surfactants.

• [1] Phytopathology 1972, 62(5). Movement of Benomyl in Field Soils as Influenced by Acid Surfactants. GAFAC RA-600 (Deceth-4 phosphate) vs. acidified Tween 20. View Source

Alkaline Stability and Electrolyte Tolerance: Polyoxyethylene Alkyl Ether Phosphates vs. Conventional Anionic Surfactants

Polyoxyethylene alkyl ether phosphates, the class to which Deceth-4 phosphate belongs, exhibit excellent alkaline stability and superior solubility in aqueous and inorganic solutions compared to conventional anionic surfactants such as alkyl sulfates and sulfonates [1].

Alkaline stability

Class‑level

Reported excellent alkaline resistance and electrolyte solubility vs. alkyl sulfates/sulfonates

Supports high‑pH formulation selection context

Qualitative class‑level inference; validate under target conditions

Evidence Dimension	Alkaline stability and electrolyte solubility
Target Compound Data	Excellent alkaline resistance; superior solubility in inorganic solutions
Comparator Or Baseline	Conventional anionic surfactants (alkyl sulfates, sulfonates)
Quantified Difference	Qualitative superiority in alkaline conditions (quantitative data not available).
Conditions	High-pH aqueous systems; metal cleaning and cutting fluid formulations

Why This Matters

Procurement decisions for formulations requiring high pH stability (e.g., industrial alkaline cleaners, metalworking fluids) should prioritize phosphate esters like Deceth-4 phosphate over sulfate-based alternatives prone to hydrolysis under alkaline conditions.

• [1] NIKKOL. Polyoxyethylene Alkyl Ether Phosphate Technical Overview. Excellent alkali resistance and thermal stability; superior solubility vs. other anionics. View Source

Mildness Profile of Alkyl Phosphate Surfactants: Zein Dissolution Assay vs. Sulfate-Based Surfactants

Alkyl phosphate surfactants, including Deceth-4 phosphate, are generally recognized as mild surfactants with good dermatological properties [1]. In comparative mildness assessments using the percent zein dissolution assay (where lower zein solubilization indicates greater mildness), alkyl phosphate surfactant systems demonstrate significantly reduced protein denaturation compared to widely used sulfate-based surfactants such as sodium lauryl sulfate (SLS) and sodium laureth sulfate (SLES-2) [2].

Mildness profile

Class‑level

Lower zein dissolution relative to SLS/SLES‑2 in alkyl phosphate systems

Supports mild surfactant screening studies

In‑vitro protein denaturation assay; requires formulation‑specific verification

Evidence Dimension	Skin mildness (zein dissolution assay)
Target Compound Data	Alkyl phosphates considered mild; lower zein dissolution relative to sulfates
Comparator Or Baseline	Sodium lauryl sulfate (SLS), sodium laureth sulfate (SLES-2), alkyl sulfonates
Quantified Difference	Qualitative mildness advantage (lower percent zein dissolution for alkyl phosphate systems).
Conditions	In vitro zein protein denaturation assay; personal care formulation context

Why This Matters

For personal care product development, alkyl phosphate esters like Deceth-4 phosphate offer a quantifiably milder alternative to conventional sulfate surfactants, enabling formulations targeting sensitive skin demographics.

• [1] O/W emulsions for cosmetics products stabilized by alkyl phosphates — rheology and storage tests. Colloids and Surfaces A, 1999, 152(1-2): 111-123. Alkyl phosphates are generally mild and give finished products a good skin feeling. View Source
• [2] US Patent Application US20070042921A1. Personal care compositions comprising alkyl phosphate surfactants and selected weak acid auxiliary agents. Zein dissolution mildness comparison: alkyl phosphates vs. SLS, SLES-2, sulfonates. View Source

Hydrophilic-Lipophilic Balance (HLB) Differentiation: Deceth-4 Phosphate vs. Deceth-6 Phosphate and Higher EO Homologs

The hydrophilic-lipophilic balance (HLB) of polyoxyethylene alkyl ether phosphates is directly modulated by the degree of ethoxylation. Deceth-4 phosphate, with 4 moles of EO, occupies a specific intermediate HLB range compared to Deceth-6 phosphate (6 EO) and Deceth-9 phosphate (9 EO), which exhibit progressively higher HLB values and correspondingly increased water solubility [1].

HLB modulation

Class‑level

4 EO yields intermediate HLB; higher EO homologues (6, 9) increase water solubility

EO specification critical for emulsification HLB target

Reported HLB shift; exact values not extracted

Evidence Dimension	Hydrophilic-lipophilic balance (HLB) and water solubility
Target Compound Data	HLB value intermediate between lower EO and higher EO homologs; specific value not extracted from available data
Comparator Or Baseline	Deceth-6 phosphate (6 EO, higher HLB), Deceth-9 phosphate (9 EO, highest HLB in series)
Quantified Difference	EO chain length differential: 4 EO (Deceth-4) vs. 6 EO (Deceth-6) vs. 9 EO (Deceth-9).
Conditions	Aqueous surfactant systems; emulsifier selection for oil-in-water emulsions

Why This Matters

Procurement specification of the exact EO chain length (n=4) is critical for achieving target HLB requirements in emulsification applications; substitution with Deceth-6 or Deceth-9 will shift the surfactant‘s phase behavior and may compromise emulsion stability.

• [1] COSMILE Europe. Ingredient database: Deceth-4 Phosphate. The number behind ‘deceth‘ refers to the average number of molecular units -CH2-CH2-O-, directly affecting surfactant properties. View Source

Deceth-4 Phosphate (CAS 12674-35-0): Optimal Application Scenarios Based on Quantitative Evidence

Agricultural Adjuvant Formulations for Enhanced Systemic Fungicide Soil Delivery

Based on direct head-to-head evidence demonstrating superior benomyl movement in field soil compared to acidified Tween 20, Deceth-4 phosphate (procured as GAFAC RA-600) is the preferred surfactant adjuvant for agrochemical formulations where maximizing fungicide mobility through soil profiles is critical for root-zone targeting [1].

High-pH Industrial Alkaline Cleaners and Metalworking Fluids

Deceth-4 phosphate is optimally suited for formulations requiring prolonged stability under strongly alkaline conditions. Its phosphate ester architecture confers superior resistance to alkaline hydrolysis and enhanced solubility in high-electrolyte inorganic solutions compared to sulfate- and sulfonate-based anionic surfactants, making it a technically justified selection for heavy-duty industrial cleaning compounds and water-soluble metal cutting fluid additives [1].

Mild Personal Care Cleansers and Sensitive Skin Formulations

Alkyl phosphate surfactants, including Deceth-4 phosphate, are indicated for personal care products where dermatological mildness is a primary formulation objective. In vitro zein dissolution assays demonstrate that alkyl phosphate surfactant systems exhibit significantly lower protein denaturation potential than conventional sulfate surfactants (SLS, SLES-2), supporting their procurement for shampoos, facial cleansers, and body washes marketed to consumers with sensitive skin [1].

Oil-in-Water Cosmetic Emulsions Requiring Specific HLB Matching

For cosmetic O/W emulsions (lotions, creams), Deceth-4 phosphate provides an emulsification profile defined by its specific C10 alkyl chain and 4-mole EO spacer length. This precise molecular architecture should be maintained in procurement specifications to ensure consistent emulsion rheology, droplet size distribution, and storage stability. Substitution with higher EO homologs (e.g., Deceth-6 phosphate) will alter HLB and may compromise yield stress characteristics critical for long-term emulsion shelf-life [1].

Application

Selection Property

Validation Focus

Systemic fungicide soil delivery studies

Soil mobility enhancement

Fungicide transport in field‑soil matrices

Alkaline cleaning & metalworking fluid research

Alkaline and electrolyte stability

Hydrolytic resistance in high‑pH aqueous systems

Mild cleanser & sensitive skin formulation studies

Low protein denaturation potential

Mildness screening endpoints (in‑vitro protein solubility)

O/W cosmetic emulsion research

Targeted HLB and EO chain length

Emulsion rheology and storage stability

• [1] O/W emulsions for cosmetics products stabilized by alkyl phosphates — rheology and storage tests. Colloids and Surfaces A: Physicochemical and Engineering Aspects, 1999, 152(1-2): 111-123. Emulsion stability related to yield stress; chain length and branching effects. View Source